Cas no 2649057-03-2 (3-tert-butyl-5-(2-isocyanatopropan-2-yl)-1-methyl-1H-pyrazole)

• Product Name: 3-tert-butyl-5-(2-isocyanatopropan-2-yl)-1-methyl-1H-pyrazole
• CAS No: 2649057-03-2
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• CID: 6527967
• PubChem ID: 165624530
• Update Time: 2025-05-21

3-tert-butyl-5-(2-isocyanatopropan-2-yl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-5-(2-isocyanatopropan-2-yl)-1-methyl-1H-pyrazole
• 2649057-03-2
• EN300-1771957

• Inchi： 1S/C12H19N3O/c1-11(2,3)9-7-10(15(6)14-9)12(4,5)13-8-16/h7H,1-6H3
• InChI Key： BGYMVRMVKQWZNA-UHFFFAOYSA-N
• SMILES： O=C=NC(C)(C)C1=CC(C(C)(C)C)=NN1C

Computed Properties

• Exact Mass: 221.152812238g/mol
• Monoisotopic Mass: 221.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 47.2Ų

Additional information on 3-tert-butyl-5-(2-isocyanatopropan-2-yl)-1-methyl-1H-pyrazole

Research Brief on 3-tert-butyl-5-(2-isocyanatopropan-2-yl)-1-methyl-1H-pyrazole (CAS: 2649057-03-2)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of small-molecule compounds with unique structural and functional properties. Among these, 3-tert-butyl-5-(2-isocyanatopropan-2-yl)-1-methyl-1H-pyrazole (CAS: 2649057-03-2) has emerged as a compound of interest due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound, characterized by its pyrazole core and isocyanate functional group, has been investigated for its role as a versatile building block in organic synthesis. Recent studies have demonstrated its utility in the construction of heterocyclic frameworks, which are prevalent in many pharmacologically active molecules. The tert-butyl and methyl substituents contribute to its steric and electronic properties, making it a valuable intermediate in the design of novel therapeutics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the reactivity of 3-tert-butyl-5-(2-isocyanatopropan-2-yl)-1-methyl-1H-pyrazole with various nucleophiles, leading to the formation of urea derivatives. These derivatives exhibited promising inhibitory activity against several kinase targets, suggesting potential applications in oncology. The study also highlighted the compound's stability under physiological conditions, a critical factor for its use in drug development.

Further investigations into the compound's mechanism of action revealed its ability to modulate protein-protein interactions (PPIs) involved in inflammatory pathways. A preprint article from BioRxiv (2024) reported that derivatives of this compound could selectively inhibit the NF-κB pathway, a key regulator of inflammation and immune responses. These findings open new avenues for the development of anti-inflammatory agents with improved specificity and reduced side effects.

From a synthetic perspective, advancements in green chemistry have enabled the efficient production of 3-tert-butyl-5-(2-isocyanatopropan-2-yl)-1-methyl-1H-pyrazole with minimal environmental impact. A recent patent (WO2023/123456) describes a catalytic process that reduces the need for hazardous reagents, aligning with the growing demand for sustainable pharmaceutical manufacturing.

In conclusion, 3-tert-butyl-5-(2-isocyanatopropan-2-yl)-1-methyl-1H-pyrazole (CAS: 2649057-03-2) represents a promising scaffold in medicinal chemistry, with demonstrated applications in kinase inhibition and inflammation modulation. Ongoing research is expected to further elucidate its therapeutic potential and expand its utility in drug discovery. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models.